Calcium malate

Specification

• CAS No.: 17482-42-7
• Molecular Formula: C4H4CaO5
• Molecular Weight: 172.15 g/mol
• IUPAC Name: calcium;2-hydroxybutanedioate
• Standard InChI: InChI=1S/C4H6O5.Ca/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);/q;+2/p-2
• Standard InChI Key: OLOZVPHKXALCRI-UHFFFAOYSA-L
• SMILES: C(C(C(=O)[O-])O)C(=O)[O-].[Ca+2]
• Canonical SMILES: C(C(C(=O)[O-])O)C(=O)[O-].[Ca+2]

Introduction

Chemical Structure and Properties

Molecular Structure

Calcium malate consists of calcium ions bound to malate anions. Malic acid (hydroxybutanedioic acid) is a dicarboxylic acid that can form various salts with calcium. The specific binding ratio between calcium and malate determines the exact form of calcium malate, with the most common being mono-calcium malate and di-calcium malate.

Interestingly, the structural formula of proposed complex forms like di-calcium malate (DCM) has been subject to scientific scrutiny. According to regulatory evaluations, some proposed structures are based primarily on expert judgment rather than being supported by definitive analytical evidence such as X-ray crystallography. This highlights the complexity in fully characterizing these compounds and the ongoing scientific work in this area.

Physical and Chemical Properties

Calcium malate exists as a white crystalline or powdered solid. Its solubility in water is limited but significantly better than some other calcium sources. According to comparative measurements, calcium malate demonstrates a solubility value of 66 on a relative scale where calcium carbonate has a value of 0 and calcium citrate a value of 13. This improved solubility may contribute to its potential advantages as a calcium source.

Like many calcium compounds, calcium malate can exist in various hydration states, containing different amounts of water molecules within its crystal structure. These hydration states affect the physical properties and stability of the compound.

Forms and Variations

Standard Calcium Malate

Basic calcium malate is formed from the reaction between calcium and malic acid. The ratio between these components can vary, leading to different forms with unique properties. The D and L isomers of malic acid can both be used in calcium malate formation, with commercial products typically utilizing the racemic mixture of these optically active isomers.

Calcium Citrate Malate Complex

An important related compound is calcium citrate malate (CCM), which represents a metastable complex of calcium, citrate, and malate. This complex demonstrates enhanced solubility compared to either calcium citrate or calcium malate alone. The formation of this complex creates a material that is distinct from simple mixtures of calcium citrate and calcium malate, with unique properties that make it of interest for calcium supplementation.

Calcium citrate malate can be represented by the formula where x is the moles of citrate, y is the moles of malate, and z is the moles of calcium. Different ratios of these components yield complexes with varying properties, particularly regarding solubility and bioavailability.

Production and Synthesis

Manufacturing Methods

Calcium malate can be synthesized through the reaction of calcium sources with malic acid. Common calcium sources include calcium carbonate, calcium oxide, or calcium hydroxide. In a typical production process, the calcium source is added either as a powder or as an aqueous slurry to an aqueous solution of malic acid in the appropriate mole ratio.

For example, when calcium carbonate is used as the calcium source, the reaction produces carbon dioxide as a byproduct:

CaCO₃ + H₂C₄H₄O₅ → CaC₄H₄O₅ + H₂O + CO₂

The reaction is typically continued until gas evolution ceases, indicating complete reaction of the calcium source with malic acid.

Post-Production Processing

After the initial reaction, the resulting solution undergoes drying at temperatures below 100°C to preserve the integrity of the compound. The dried material is then ground to achieve the desired particle size, typically less than 1 mm, which facilitates dissolution in foods and beverages and provides appropriate characteristics for tableting in supplement applications.

This processing must be conducted under controlled humidity conditions to prevent the calcium malate from rehydrating, which could affect its stability and properties. The final product may contain varying levels of hydration, which should be controlled for product consistency.

Solubility and Bioavailability

Solubility Characteristics

The solubility of calcium malate is an important determinant of its performance as a calcium source. While calcium malate is considered poorly soluble in absolute terms (like many calcium salts), it demonstrates significantly better solubility than calcium carbonate and calcium citrate. This improved solubility may contribute to better dissolution in the gastrointestinal environment and potentially enhanced absorption.

Table 1. Relative Solubility of Calcium Compounds

Calcium Compound	Relative Solubility Value
Calcium Carbonate	0
Calcium Citrate	13
Calcium Malate	66

Note: Values from patent literature showing relative solubility on a standardized scale

The solubility of calcium malate and related compounds depends on several factors, including the ratio of calcium to acid components. Generally, acidic salts (where the level of acids exceeds the level of calcium) tend to be more soluble than basic salts (where calcium is in excess).

Applications and Uses

Dietary Supplements

As a dietary supplement ingredient, calcium malate offers an alternative to more common calcium sources like calcium carbonate and calcium citrate. The relatively higher solubility of calcium malate may appeal to manufacturers seeking potential improvements in absorption characteristics. Calcium supplements are widely used to address inadequate dietary calcium intake, which is essential for bone health and other physiological functions.

Specialized Nutrition Products

Calcium malate has been evaluated for use in specialized nutrition products, including total diet replacement for weight control and food for special medical purposes (FSMP). These applications require careful consideration of nutrient bioavailability, as users of these products often rely on them as significant nutrient sources.

Research Findings and Future Directions

Comparative Studies

Research on calcium malate often focuses on comparative evaluations with other calcium sources. The metastable complex calcium citrate malate has shown particularly interesting properties, with enhanced solubility compared to either calcium citrate or calcium malate alone. This suggests that combining different organic acids with calcium may yield compounds with improved characteristics for specific applications.

The varying solubility of different calcium salts has been documented, with acidic salts generally demonstrating better solubility than basic or neutral salts. This knowledge guides the development of optimized calcium formulations for different purposes.

Table 2. Solubility of Various Calcium Citrate Malate Compositions

Calcium Citrate Malate Ratio (Ca:Citrate:Malate)	Classification	Solubility (% Ca w/w)
6:2:3	Neutral	91
5:1:1	Basic	45
5:2:2	Neutral	73
8:2:5	Neutral	89
4:2:3	Acid	100

Note: Data from patent literature showing solubility of different calcium compositions

Future Research Directions

Additional research on calcium malate would benefit from:

• Definitive structural characterization using advanced analytical techniques like X-ray crystallography

• Direct comparative bioavailability studies against other calcium sources

• Evaluation of stability in various food matrices

• Long-term studies on absorption efficiency and physiological effects

Further investigation could help clarify the precise structural formula of compounds like di-calcium malate, which has been noted as based on expert judgment rather than definitive analytical evidence.